Cas no 1214386-16-9 ((5-Methyl-3-nitropyridin-2-yl)acetic acid)
(5-Methyl-3-nitropyridin-2-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (5-Methyl-3-nitropyridin-2-yl)acetic acid
- 2-(5-methyl-3-nitropyridin-2-yl)acetic acid
-
- Inchi: 1S/C8H8N2O4/c1-5-2-7(10(13)14)6(9-4-5)3-8(11)12/h2,4H,3H2,1H3,(H,11,12)
- InChI Key: KFSNHIHTLVXZEA-UHFFFAOYSA-N
- SMILES: OC(CC1C(=CC(C)=CN=1)[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 238
- XLogP3: 0.5
- Topological Polar Surface Area: 96
(5-Methyl-3-nitropyridin-2-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1761969-1g |
2-(5-Methyl-3-nitropyridin-2-yl)acetic acid |
1214386-16-9 | 98% | 1g |
¥2646.00 | 2024-08-09 |
(5-Methyl-3-nitropyridin-2-yl)acetic acid Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on (5-Methyl-3-nitropyridin-2-yl)acetic acid
Research Brief on (5-Methyl-3-nitropyridin-2-yl)acetic Acid (CAS: 1214386-16-9) and Its Applications in Chemical Biology and Pharmaceutical Research
The compound (5-Methyl-3-nitropyridin-2-yl)acetic acid (CAS: 1214386-16-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic utility, pharmacological potential, and emerging applications in drug discovery.
Recent studies have highlighted the role of (5-Methyl-3-nitropyridin-2-yl)acetic acid as a crucial building block in the development of novel heterocyclic compounds. Its unique structural features, including the nitro and acetic acid functional groups, make it an attractive candidate for further derivatization. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of pyridine-based kinase inhibitors, which showed promising activity against cancer cell lines. The compound's ability to serve as a precursor for diverse pharmacophores underscores its importance in medicinal chemistry.
In addition to its synthetic applications, (5-Methyl-3-nitropyridin-2-yl)acetic acid has been investigated for its direct biological effects. A recent preprint on bioRxiv reported that derivatives of this compound exhibited moderate inhibitory activity against inflammatory enzymes such as COX-2, suggesting potential applications in anti-inflammatory drug development. Furthermore, computational docking studies have revealed favorable binding interactions between these derivatives and target proteins, providing a structural basis for further optimization.
The compound's physicochemical properties have also been a subject of investigation. A 2024 publication in ACS Omega detailed comprehensive characterization of (5-Methyl-3-nitropyridin-2-yl)acetic acid using advanced spectroscopic techniques, including NMR and mass spectrometry. These studies have provided valuable insights into its stability under various conditions, which is critical for its handling and storage in pharmaceutical manufacturing processes.
From a drug discovery perspective, several pharmaceutical companies have included (5-Methyl-3-nitropyridin-2-yl)acetic acid in their screening libraries for fragment-based drug design. Its relatively small molecular weight and presence of multiple functional groups make it an ideal starting point for the development of lead compounds. Recent patent applications indicate growing interest in this chemical entity, particularly in the areas of oncology and infectious disease therapeutics.
Looking forward, researchers are exploring novel synthetic routes to improve the yield and purity of (5-Methyl-3-nitropyridin-2-yl)acetic acid, as well as developing more efficient methods for its incorporation into complex molecular architectures. The compound's versatility suggests it will continue to play a significant role in medicinal chemistry research, particularly in the design of targeted therapies and the development of new chemical probes for biological studies.
1214386-16-9 ((5-Methyl-3-nitropyridin-2-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)